[(1-Methyl-1H-pyrazol-4-yl)methyl](2-methylbutyl)amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: 2-methyl-N-[(1-methylpyrazol-4-yl)methyl]butan-1-amine
• InChI: InChI=1S/C10H19N3/c1-4-9(2)5-11-6-10-7-12-13(3)8-10/h7-9,11H,4-6H2,1-3H3
• InChI Key: RASFODDNUOUGCH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1=CN(N=C1)C

Description

(1-Methyl-1H-pyrazol-4-yl)methylamine is a secondary amine featuring a pyrazole ring substituted with a methyl group at the 1-position and a 2-methylbutyl chain attached via a methylene linker. With a molecular formula of C₁₀H₁₉N₃ (assuming the 2-methylbutyl group is correctly interpreted; discrepancies exist in evidence), it has a molecular weight of ~181.28 g/mol. The compound is synthesized via nucleophilic substitution or reductive amination, common in pyrazole-derived amines. Its branched aliphatic chain contributes to moderate lipophilicity (logP ~2.5 estimated), making it suitable for applications in medicinal chemistry, particularly in targeting amine-sensitive receptors or enzymes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methyl-1H-pyrazol-4-yl)methylamine typically involves the reaction of 1-methyl-1H-pyrazole with 2-methylbutylamine. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration or extraction.

Industrial Production Methods

In an industrial setting, the production of (1-Methyl-1H-pyrazol-4-yl)methylamine may involve the use of continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions are optimized to maximize yield and minimize by-products. The product is then purified using techniques such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

(1-Methyl-1H-pyrazol-4-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to obtain reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran or ether.

Substitution: Various nucleophiles such as halides, thiols, or amines; reactions are conducted in polar solvents like dimethyl sulfoxide or acetonitrile.

Major Products Formed

Oxidation: Pyrazole oxides

Reduction: Reduced pyrazole derivatives

Substitution: Substituted pyrazole derivatives

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its role in modulating biological pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, analgesic, and antimicrobial activities.

Industry: Utilized in the development of agrochemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (1-Methyl-1H-pyrazol-4-yl)methylamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The compound is compared to structurally related amines with modifications in the aliphatic/aromatic substituents or the pyrazole ring. Key examples include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent(s)	logP*	Key Features
(1-Methyl-1H-pyrazol-4-yl)methylamine (Target)	C₁₀H₁₉N₃	181.28	2-Methylbutyl	~2.5	Branched aliphatic chain; moderate lipophilicity
Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine	C₉H₁₇N₃	167.25	Linear butyl	~2.1	Lower steric hindrance; higher solubility than branched analogs
[2-(Dimethylamino)-3-methylbutyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C₁₂H₂₄N₄	224.35	3-Methylbutyl with dimethylamino group	~1.8	Tertiary amine; enhanced polarity and potential for cation-π interactions
[(4-Fluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C₁₂H₁₄FN₃	219.26	4-Fluorobenzyl	~3.0	Aromatic ring with electron-withdrawing F; increased π-π stacking potential
[(5-Methylfuran-2-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C₁₁H₁₅N₃O	205.26	5-Methylfuran	~1.9	Heteroaromatic group; improved metabolic stability

*logP estimated via fragment-based methods (e.g., Crippen’s method).

Biological Activity

(1-Methyl-1H-pyrazol-4-yl)methylamine is a compound of interest due to its potential biological activities, particularly in neuropharmacology and antimicrobial applications. This article reviews the current understanding of its biological properties, supported by recent research findings and case studies.

Chemical Structure and Properties

The compound is characterized by the presence of a pyrazole ring, which is known for its diverse biological activities. The structure can be represented as follows:

• Chemical Formula : C$_{10}$H$_{16}$N$_{2}$
• Molecular Weight : 168.25 g/mol

Neuropharmacological Effects

Recent studies have highlighted the role of compounds similar to (1-Methyl-1H-pyrazol-4-yl)methylamine in modulating muscarinic acetylcholine receptors (mAChRs), particularly the M4 subtype. Research indicates that such compounds can act as positive allosteric modulators (PAMs), enhancing acetylcholine (ACh) signaling, which is crucial in neurocognitive disorders.

• Mechanism of Action :
  • Activation of M4 mAChR leads to increased β-arrestin recruitment and modulation of downstream signaling pathways.
  • Compounds exhibiting PAM properties can potentially improve cognitive functions by enhancing cholinergic signaling in the brain .
• Case Study :
  • A study evaluated various analogs of pyrazole derivatives for their ability to activate M4 mAChR. Results demonstrated that specific structural modifications significantly enhanced their efficacy as PAMs, suggesting a promising avenue for therapeutic development in treating neurocognitive disorders .

Antimicrobial Properties

The antimicrobial potential of (1-Methyl-1H-pyrazol-4-yl)methylamine has also been explored, with findings indicating activity against various bacterial strains.

• Antibacterial Mechanism :
  • The compound's mechanism may involve disruption of bacterial cell membranes or inhibition of key metabolic pathways, although specific pathways remain to be elucidated.
• Research Findings :
  • In vitro studies have shown that derivatives similar to this compound exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting their potential as new antimicrobial agents .

Data Table: Biological Activity Overview

Activity Type	Mechanism	Key Findings
Neuropharmacological	M4 mAChR modulation	Enhances ACh signaling; potential for cognitive enhancement
Antimicrobial	Cell membrane disruption	Effective against multiple bacterial strains